Cas no 2229455-03-0 (3-(4,5-dibromofuran-2-yl)propanal)

• Product Name: 3-(4,5-dibromofuran-2-yl)propanal
• CAS No: 2229455-03-0
• MF: C₇H₆Br₂O₂
• MW: 281.929340839386
• CID: 5943633
• PubChem ID: 165685834
• Update Time: 2025-05-20

3-(4,5-dibromofuran-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dibromofuran-2-yl)propanal
• EN300-1921529
• 2229455-03-0

• Inchi： 1S/C7H6Br2O2/c8-6-4-5(2-1-3-10)11-7(6)9/h3-4H,1-2H2
• InChI Key： DBGJUMPIWAOSRB-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)CCC=O)Br

Computed Properties

• Exact Mass: 281.87141g/mol
• Monoisotopic Mass: 279.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(4,5-dibromofuran-2-yl)propanal

3-(4,5-Dibromofuran-2-yl)Propanal: A Comprehensive Overview

3-(4,5-Dibromofuran-2-yl)Propanal, identified by the CAS registry number 2229455-03-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dibrominated furan ring with a propanal moiety. The furan ring, a five-membered aromatic heterocycle, serves as a versatile platform for various chemical modifications, while the aldehyde group introduces reactivity and functional diversity. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 3-(4,5-Dibromofuran-2-yl)Propanal typically involves multi-step organic reactions, often starting from readily available furan derivatives. The introduction of bromine atoms at the 4 and 5 positions of the furan ring is achieved through electrophilic substitution or radical bromination methods. Subsequent alkylation or oxidation steps yield the propanal functionality. Researchers have optimized these processes to enhance yield and purity, making this compound more accessible for large-scale applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(4,5-Dibromofuran-2-yl)Propanal. Density functional theory (DFT) calculations reveal that the dibrominated furan ring exhibits unique electronic properties due to the electron-withdrawing effects of bromine atoms. These properties influence the compound's ability to participate in various chemical transformations, such as nucleophilic additions and cross-coupling reactions. Such understanding has paved the way for its use in designing novel bioactive molecules and functional polymers.

In terms of physical properties, 3-(4,5-Dibromofuran-2-yl)Propanal is known for its high stability under ambient conditions. Its melting point and boiling point are well-documented, making it suitable for various thermal processing techniques. The compound's solubility in common organic solvents facilitates its use in solution-phase reactions. Recent studies have also explored its fluorescence properties under UV light, which could be exploited for sensing applications.

The application of 3-(4,5-Dibromofuran-2-yl)Propanal in drug design has garnered significant attention. Its structure allows for easy functionalization at multiple sites, enabling the creation of bioisosteres and prodrugs. For instance, researchers have utilized this compound as a scaffold for developing kinase inhibitors and anti-inflammatory agents. Preclinical studies have demonstrated promising pharmacokinetic profiles, suggesting its potential as a lead compound in therapeutic development.

In the realm of materials science, 3-(4,5-Dibromofuran-2-yl)Propanal has been employed as a building block for synthesizing advanced polymers and hybrid materials. Its ability to undergo controlled polymerization under mild conditions makes it ideal for producing high-performance polymers with tailored properties. Recent breakthroughs include its use in creating stimuli-responsive materials that exhibit shape-memory behavior or pH-sensitive drug delivery systems.

The environmental impact of 3-(4,5-Dibromofuran-2-yl)Propanal has also been a topic of recent research. Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly valuable for applications in agriculture and environmental remediation.

In conclusion, 3-(4,5-Dibromofuran-2-yl)Propanal, with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by advancements in synthetic methodologies and computational modeling. As research progresses, this compound is expected to unlock new possibilities in drug discovery, materials innovation, and sustainable chemistry.